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Introduction
The intradermal capsaicin model is a well-established human experimental pain model that

reliably induces key features of neuropathic pain, including spontaneous burning pain,

neurogenic inflammation (flare), and cutaneous hypersensitivity (allodynia and hyperalgesia).

This model is a valuable tool in early-phase clinical drug development for evaluating the

analgesic efficacy of novel compounds. This document provides detailed application notes and

protocols for utilizing the intradermal capsaicin model in the investigation of IP2015
(pudafensine), a novel monoamine reuptake inhibitor with therapeutic potential in neuropathic

pain.

IP2015 is a dual dopamine and serotonin reuptake inhibitor. Its mechanism of action in pain

modulation is believed to involve the enhancement of descending inhibitory pain pathways. The

intradermal capsaicin model provides a robust platform to assess the pharmacodynamic effects

of IP2015 on capsaicin-induced pain and hypersensitivity, offering insights into its potential

clinical utility.

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the key signaling pathway activated by intradermal capsaicin

and the general experimental workflow for evaluating the effects of IP2015.
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Experimental Workflow for IP2015 Evaluation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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